Cas no 933477-85-1 (2-1-(trifluoroacetyl)piperidin-4-ylacetic acid)

• Product Name: 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid
• CAS No: 933477-85-1
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• MDL: MFCD21872550
• CID: 5233066
• PubChem ID: 79614805
• Update Time: 2025-11-06

2-1-(trifluoroacetyl)piperidin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-(2,2,2-trifluoroacetyl)-
• 2-(1-(2,2,2-Trifluoroacetyl)piperidin-4-yl)acetic acid
• 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid

• MDL： MFCD21872550
• Inchi： 1S/C9H12F3NO3/c10-9(11,12)8(16)13-3-1-6(2-4-13)5-7(14)15/h6H,1-5H2,(H,14,15)
• InChI Key： PYIMXFYYVXSONZ-UHFFFAOYSA-N
• SMILES： N1(C(C(F)(F)F)=O)CCC(CC(O)=O)CC1

Additional information on 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid

Introduction to 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid (CAS No. 933477-85-1)

2-1-(trifluoroacetyl)piperidin-4-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 933477-85-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and utility in drug development. The presence of a trifluoroacetyl group and an acetic acid moiety in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid consists of a piperidine ring substituted at the 1-position with a trifluoroacetyl group, and at the 4-position with an acetic acid side chain. This configuration imparts distinct electronic and steric characteristics to the molecule, which can influence its interactions with biological targets. The trifluoroacetyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a common feature in many modern pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Compounds like 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid are being extensively studied for their potential to modulate key biological pathways involved in these conditions. The trifluoroacetyl moiety has been particularly investigated for its role in enhancing the bioavailability and pharmacokinetic properties of drug molecules, while the piperidine scaffold provides a privileged structure that is often found in biologically active compounds.

One of the most compelling aspects of 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize more complex molecules with tailored biological activities. For instance, derivatives of this compound have been explored as inhibitors of enzymes that play critical roles in cancer progression, such as kinases and proteases. The acetic acid side chain also offers opportunities for further functionalization, allowing chemists to introduce additional pharmacophores that could enhance target specificity or improve drug-like properties.

The synthesis of 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the acylation of piperidine derivatives with trifluoroacetyl chloride or trifluoroacetoanhydride, followed by functional group transformations to introduce the acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent studies have highlighted the potential of 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid in addressing unmet medical needs. For example, researchers have demonstrated its ability to modulate signaling pathways involved in inflammation and immune response, suggesting its utility in developing treatments for autoimmune diseases. Additionally, preclinical studies have shown promising results when this compound is used as a precursor for designing small-molecule inhibitors targeting bacterial biofilms, which are notoriously difficult to treat with conventional antibiotics.

The pharmacological profile of 2-1-(trifluoroacetyl)piperidin-4-ylacetic acid is still being elucidated, but initial findings suggest that it may exhibit potent activity against a range of therapeutic targets. Its unique structural features make it an attractive candidate for further investigation into mechanisms of action and potential clinical applications. As our understanding of disease biology continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion,2-1-(trifluoroacetyl)piperidin-4-ylacetic acid (CAS No. 933477-85-1) represents a significant advancement in pharmaceutical chemistry. Its combination of structural features and functional groups makes it a versatile tool for drug discovery and development. With ongoing research uncovering new biological activities and synthetic strategies, this compound is poised to contribute to the development of innovative treatments for some of the most challenging diseases faced by humanity today.